molecular formula C16H23NO2 B8539720 3,3-Dimethyl-1-(2-phenylmorpholino)butan-1-one

3,3-Dimethyl-1-(2-phenylmorpholino)butan-1-one

Cat. No.: B8539720
M. Wt: 261.36 g/mol
InChI Key: CVHKGUAMTYWIOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-1-(2-phenylmorpholino)butan-1-one is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H23NO2

Molecular Weight

261.36 g/mol

IUPAC Name

3,3-dimethyl-1-(2-phenylmorpholin-4-yl)butan-1-one

InChI

InChI=1S/C16H23NO2/c1-16(2,3)11-15(18)17-9-10-19-14(12-17)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3

InChI Key

CVHKGUAMTYWIOH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(=O)N1CCOC(C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-phenylmorpholine (326 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and 3,3-dimethyl-butyryl chloride (336.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:4). The fractions containing the 3,3-dimethyl-1-(2-phenylmorpholin-4-yl)butan-1-one are collected and the solvent is removed in vacuo to give 438 mg of colorless oil.
Quantity
326 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
336.5 mg
Type
reactant
Reaction Step Two
Quantity
417 μL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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